tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate, also known as TB-ABCPC, is a novel, highly active small molecule that has been studied for its potential applications in medicinal and synthetic chemistry. TB-ABCPC is a bicyclic compound with a tert-butyl group attached to the nitrogen atom of the azetidine ring. The compound has been found to possess a wide range of biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial effects. In addition, TB-ABCPC has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, diabetes, and neurological disorders.
Scientific Research Applications
Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been studied extensively for its potential applications in medicinal and synthetic chemistry. In particular, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been shown to possess a wide range of biological activities, such as anti-inflammatory, anti-cancer, and anti-bacterial effects. In addition, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been found to have potential therapeutic applications in the treatment of various diseases, including cancer, diabetes, and neurological disorders.
Mechanism of Action
The mechanism of action of tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate is not yet fully understood. However, it is believed that the compound acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). In addition, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been shown to interact with various cellular targets, including nuclear receptors, protein kinases, and transcription factors.
Biochemical and Physiological Effects
tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial effects. In addition, the compound has been found to possess a variety of biochemical and physiological effects, such as the inhibition of cell proliferation, the induction of apoptosis, and the modulation of gene expression.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has several advantages for laboratory experiments. First, the compound is relatively stable, allowing for the synthesis and storage of the compound for extended periods of time. Second, the compound is relatively easy to synthesize, making it a convenient and cost-effective option for laboratory experiments. Finally, the compound has a wide range of biological activities, making it an attractive option for studying the effects of small molecules on various cellular processes.
However, there are some limitations of tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate for laboratory experiments. First, the compound is relatively expensive and difficult to obtain in large quantities. Second, the compound is not water-soluble, making it difficult to dissolve in aqueous solutions. Finally, the compound has a relatively short half-life, making it difficult to study its long-term effects.
Future Directions
Given its wide range of biological activities and potential therapeutic applications, tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate has a number of potential future directions. First, further research could be conducted to explore the compound’s potential as a drug candidate for the treatment of various diseases, including cancer, diabetes, and neurological disorders. Second, further research could be conducted to explore the compound’s potential as a tool for studying the effects of small molecules on various cellular processes. Finally, further research could be conducted to explore the compound’s potential as a tool for drug discovery and development.
Synthesis Methods
Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate can be synthesized via a variety of methods, including condensation reactions, cyclization reactions, and nucleophilic substitution reactions. The most common method of synthesis involves the reaction of tert-butyl 3-aminoazetidine-1-carboxylate with a dialkyl amine in the presence of a base. This reaction results in the formation of the bicyclic azetidine ring, which is then converted to tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate through the addition of a tert-butyl group.
properties
IUPAC Name |
tert-butyl 3-(3-amino-1-bicyclo[1.1.1]pentanyl)azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O2/c1-11(2,3)17-10(16)15-4-9(5-15)12-6-13(14,7-12)8-12/h9H,4-8,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDKHLXSGQYBNOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C23CC(C2)(C3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.33 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-{3-aminobicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.